Double-walled tubular metal–organic frameworks constructed from bi-strand helices†

CrystEngComm Pub Date: 2009-07-01 DOI: 10.1039/B909731G

Abstract

Two MMOFs with double-walled tubular structures have been presented: [In(aip)(µ2-OH)]n·3nH2O (1) and [In2(Hsip)2(µ2-OH)2(H2O)]n·2nH2O (2) (H2aip = 5-aminoisophthalic acid, NaH2sip = 5-sulfoisophthalic acid monosodium salt), which both consisted of alternatively arranged left- and right-handed nested coaxial bi-strand helices interconnected by the ligands. The channels in complex 2 are functionalized by the unligated sulfonate anion groups as Lewis base functional groups which also act as windows of the channels.

Graphical abstract: Double-walled tubular metal–organic frameworks constructed from bi-strand helices
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